![molecular formula C10H10O5 B6285205 (2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid CAS No. 1415228-27-1](/img/no-structure.png)
(2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid
Overview
Description
Furan compounds are a class of organic compounds that consist of a five-membered aromatic ring with four carbon atoms and one oxygen . They are key intermediates in the synthesis of a wide range of pharmaceuticals, agrochemicals, and other biologically active compounds .
Synthesis Analysis
Furan compounds can be synthesized from biomass via furan platform chemicals (FPCs) like furfural and 5-hydroxy-methylfurfural . A simple and effective method for the synthesis of chiral furans involves the direct reaction of methyl furoate with peracetylated ribofuranose in the presence of a Lewis acid .Molecular Structure Analysis
The molecular structure of furan compounds typically includes a five-membered aromatic ring with four carbon atoms and one oxygen . The exact structure of “(2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid” is not available in the sources I found.Chemical Reactions Analysis
The chemical reactions involving furan compounds can be complex and varied, depending on the specific compound and the conditions under which the reactions occur .Physical And Chemical Properties Analysis
The physical and chemical properties of furan compounds depend on their specific structure . They generally have a planar structure and exhibit aromaticity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Furan-2-carboxylic acid", "Acetic anhydride", "Methanol", "Sodium hydroxide", "2-bromo-3-hydroxypropene" ], "Reaction": [ "Step 1: Furan-2-carboxylic acid is reacted with acetic anhydride in the presence of a catalyst such as sulfuric acid to form 5-acetyloxyfuran-2-carboxylic acid.", "Step 2: The resulting product from step 1 is then treated with methanol and sodium hydroxide to form 5-(methoxycarbonyl)furane-2-carboxylic acid.", "Step 3: 2-bromo-3-hydroxypropene is reacted with the product from step 2 in the presence of a base such as potassium carbonate to form (2E)-3-{5-[(methoxycarbonyl)methyl]furan-2-yl}prop-2-enoic acid.", "Step 4: The final step involves the deprotection of the acetyl group using a base such as sodium hydroxide to yield the target compound, (2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid." ] } | |
CAS RN |
1415228-27-1 |
Product Name |
(2E)-3-{5-[(acetyloxy)methyl]furan-2-yl}prop-2-enoic acid |
Molecular Formula |
C10H10O5 |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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